Cas no 25059-18-1 (1,5-Naphthalenedisulfonicacid, 4-hydroxy-, sodium salt (1:2))

1,5-Naphthalenedisulfonicacid, 4-hydroxy-, sodium salt (1:2) structure
25059-18-1 structure
Product Name:1,5-Naphthalenedisulfonicacid, 4-hydroxy-, sodium salt (1:2)
CAS No:25059-18-1
MF:C10H6Na2O7S2
MW:348.259982585907
CID:280436
PubChem ID:11970416
Update Time:2025-04-19

1,5-Naphthalenedisulfonicacid, 4-hydroxy-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,5-Naphthalenedisulfonicacid, 4-hydroxy-, sodium salt (1:2)
    • disodium,2,3-dihydroxynaphthalene-1,5-disulfonate
    • disodium 4-hydroxynaphthalene-1,5-disulfonate
    • Disodium 4-hydroxynaphthalene-1,5-disulphonate
    • 25059-18-1
    • NS00083787
    • EINECS 246-588-4
    • Inchi: 1S/C10H8O7S2.2Na/c11-7-4-5-8(18(12,13)14)6-2-1-3-9(10(6)7)19(15,16)17;;/h1-5,11H,(H,12,13,14)(H,15,16,17);;/q;2*+1/p-2
    • InChI Key: ZRBVDPOHVRVYAN-UHFFFAOYSA-L
    • SMILES: S(C1=CC=C(C2=C(C=CC=C21)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 347.93508
  • Monoisotopic Mass: 347.935033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 501
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 151

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 134.63
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk